Cas no 61740-75-8 (4-Pentenoic acid, 2,3,3-trimethyl-)
61740-75-8 structure
Product Name:4-Pentenoic acid, 2,3,3-trimethyl-
CAS No:61740-75-8
MF:C8H14O2
MW:142.195562839508
CID:467852
PubChem ID:549584
Update Time:2025-04-19
4-Pentenoic acid, 2,3,3-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentenoic acid, 2,3,3-trimethyl-
- 2,3,3-trimethylpent-4-enoic acid
- 2,3,3-Trimethyl-pent-4-enoic acid
- 2,3,3-Trimethyl-4-pentenoic acid #
- QRSJWGNRSRRNEC-UHFFFAOYSA-N
- DTXSID40338516
- AKOS006381284
- SCHEMBL502134
- 61740-75-8
-
- Inchi: 1S/C8H14O2/c1-5-8(3,4)6(2)7(9)10/h5-6H,1H2,2-4H3,(H,9,10)
- InChI Key: QRSJWGNRSRRNEC-UHFFFAOYSA-N
- SMILES: OC(C(C)C(C=C)(C)C)=O
Computed Properties
- Exact Mass: 142.09942
- Monoisotopic Mass: 142.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
4-Pentenoic acid, 2,3,3-trimethyl- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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